Cas no 890926-67-7 (3-ethyl-3-methyl-2-piperazinone)

• Product Name: 3-ethyl-3-methyl-2-piperazinone
• CAS No: 890926-67-7
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD12402122
• CID: 1087960
• PubChem ID: 43840156
• Update Time: 2025-06-10

3-ethyl-3-methyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-3-methylpiperazin-2-one
• 3-ethyl-3-methyl-2-piperazinone(SALTDATA: FREE)
• CS-0366080
• AKOS002683177
• SCHEMBL3543029
• DTXSID00656541
• MFCD12402122
• BS-38664
• AKOS016050019
• 890926-67-7
• 3-ETHYL-3-METHYL-2-PIPERAZINONE
• 3-ethyl-3-methyl-2-piperazinone

• MDL： MFCD12402122
• Inchi： 1S/C7H14N2O/c1-3-7(2)6(10)8-4-5-9-7/h9H,3-5H2,1-2H3,(H,8,10)
• InChI Key： HRLGRZNOSFTARL-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CC)NCCN1

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-ethyl-3-methyl-2-piperazinone

Recent Advances in the Study of 3-Ethyl-3-methyl-2-piperazinone (CAS: 890926-67-7): A Comprehensive Research Brief

3-Ethyl-3-methyl-2-piperazinone (CAS: 890926-67-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperazinone core, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key advancements in the study of 3-ethyl-3-methyl-2-piperazinone is its improved synthetic pathways. Researchers have developed more efficient and scalable methods for its production, which are critical for its potential commercialization. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic process that significantly enhances the yield and purity of the compound. This breakthrough not only reduces production costs but also ensures a more sustainable approach to its synthesis.

Pharmacological evaluations of 3-ethyl-3-methyl-2-piperazinone have revealed its potent activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting its potential application in treating mood disorders such as depression and anxiety. Preclinical studies in animal models have demonstrated its efficacy in reducing symptoms of these disorders, with a favorable safety profile. These findings are particularly significant given the growing need for novel therapeutics with fewer side effects.

In addition to its CNS applications, 3-ethyl-3-methyl-2-piperazinone has exhibited notable antimicrobial properties. Recent in vitro studies have highlighted its effectiveness against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. This has sparked interest in its potential use as a lead compound for developing new antibiotics, especially in the face of rising antimicrobial resistance. Researchers are currently exploring its mechanism of action, with preliminary data suggesting it disrupts bacterial cell wall synthesis.

Despite these promising developments, challenges remain in the clinical translation of 3-ethyl-3-methyl-2-piperazinone. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on optimizing its pharmacokinetic properties and conducting more extensive toxicological assessments to ensure its suitability for human use.

In conclusion, 3-ethyl-3-methyl-2-piperazinone (CAS: 890926-67-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual potential in CNS and antimicrobial therapies, coupled with advancements in its synthesis, positions it as a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments addressing some of the most pressing medical challenges today.